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Compound of Interest

Compound Name: (Triisopropylsilyl)acetylene

Cat. No.: B1226034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Triisopropylsilyl)acetylene, commonly abbreviated as TIPS-acetylene, is a vital reagent in

modern organic synthesis. Its bulky triisopropylsilyl protecting group offers enhanced stability

compared to other silylacetylenes, making it an indispensable tool in multi-step syntheses,

particularly in the development of complex pharmaceutical intermediates. This technical guide

provides a comprehensive overview of the primary synthetic routes to TIPS-acetylene, detailed

experimental protocols, and purification methods, designed to be a valuable resource for

laboratory professionals.

Introduction
(Triisopropylsilyl)acetylene serves as a stable and easily handled source of the acetylene

anion equivalent. The sterically demanding triisopropylsilyl group imparts significant stability,

allowing for a wide range of orthogonal reaction conditions to be employed in the presence of

the protected alkyne.[1][2] This property is crucial in the synthesis of complex molecules where

selective deprotection is required. Key applications include its use in Sonogashira couplings, as

a precursor to various functionalized alkynes, and in the construction of polyynes.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of (Triisopropylsilyl)acetylene is

presented in Table 1. This data is essential for safe handling, purification, and characterization

of the compound.
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Table 1: Physical and Chemical Properties of (Triisopropylsilyl)acetylene

Property Value Reference(s)

Molecular Formula C₁₁H₂₂Si [4]

Molecular Weight 182.38 g/mol [5][6]

Boiling Point 50-52 °C at 0.6 mmHg [3][7]

Density 0.813 g/mL at 25 °C [4][7]

Refractive Index (n²⁰/D) 1.4527 [7]

Flash Point 56 °C (closed cup) [3][7]

Appearance
Colorless to slightly yellowish

liquid
[4][6]

Solubility Miscible with organic solvents [3]

InChIKey
KZGWPHUWNWRTEP-

UHFFFAOYSA-N
[5]

CAS Number 89343-06-6 [6]

Synthesis of (Triisopropylsilyl)acetylene
The two primary methods for the synthesis of (Triisopropylsilyl)acetylene involve the reaction

of an acetylide with triisopropylsilyl chloride (TIPSCl). The acetylide can be generated in situ

from acetylene gas using either a strong organolithium base, such as n-butyllithium (n-BuLi), or

a Grignard reagent, such as ethylmagnesium bromide.

Method 1: Synthesis via Lithiation of Acetylene
This method involves the deprotonation of acetylene with n-BuLi to form lithium acetylide,

which is then quenched with triisopropylsilyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1226034?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=v93p0319
https://dspace.mit.edu/bitstream/handle/1721.1/49600/34376674-MIT.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416001.htm
https://www.dakenchem.com/triisopropylsilyl-acetylene/
https://www.benchchem.com/synthesis/pse-087145g8f7gg4b7fc7g1d6g990882090
https://www.guidechem.com/dictionary/en/89343-06-6.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/360031
https://www.benchchem.com/product/b1226034#synthesis-and-purification-of-triisopropylsilyl-acetylene
https://www.benchchem.com/product/b1226034#synthesis-and-purification-of-triisopropylsilyl-acetylene
https://www.benchchem.com/product/b1226034#synthesis-and-purification-of-triisopropylsilyl-acetylene
https://www.benchchem.com/product/b1226034#synthesis-and-purification-of-triisopropylsilyl-acetylene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1226034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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